1-Chloro-4-hydroxyisoquinoline-6-sulfonyl chloride

• Molecular Formula: C9H5Cl2NO3S
• Molecular Weight: 278.11 g/mol
• IUPAC Name: 1-chloro-4-hydroxyisoquinoline-6-sulfonyl chloride
• InChI: InChI=1S/C9H5Cl2NO3S/c10-9-6-2-1-5(16(11,14)15)3-7(6)8(13)4-12-9/h1-4,13H
• InChI Key: AOKQSLUCBCCNQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)Cl)C(=CN=C2Cl)O

Description

1-Chloro-4-hydroxyisoquinoline-6-sulfonyl chloride is a useful research compound. Its molecular formula is C9H5Cl2NO3S and its molecular weight is 278.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round-bottom flask was charged with 6-(benzylthio)-1-chloroisoquinolin-4-ol (0.280 g, 0.928 mmol), DCM (8.84 ml), acetic acid (0.221 ml), and water (0.221 ml) to give a thin suspension. The flask was cooled in an ice-bath for 10 min, then sulfuryl chloride (0.226 ml, 2.78 mmol) was added in one portion, leading to a solution. The reaction was stirred for 30 minutes, then warmed to room temperature and stirred for one hour. The reaction was concentrated and purified via column chromatography (40 g silica gel column, gradient elution 0 to 100% EtOAc:Heptane) to afford 1-chloro-4-hydroxyisoquinoline-6-sulfonyl chloride (as a light pink solid. (ESI) 280.1 (M+H)+.